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Compound Focus: Vatalanib

CAS No.: 212141-54-3

Cat. No.: S546621

Chemical Properties and Formulation

Vatalanib (PTK787/ZK 222584) is a small molecule protein kinase inhibitor that potently targets vascular
endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptor (PDGFR), and c-Kit
to inhibit angiogenesis [1] [2]. It is orally active and has been investigated in clinical trials for various

advanced solid tumors, though it remains in the investigational stage [1] [2].

Basic Chemical and Physical Properties

e Molecular Formula: C20H15CINa4 [3] [1] [2]
e Molar Mass:
o Free base: 346.81-346.82 g/mol [3] [1] [2]
o Dihydrochloride salt (as supplied by some vendors): 419.73 g/mol [4]. The molecular formula
for the salt is C20H15CIN4*2HCI [4].
e CAS Number:
o Free base: 212141-54-3 [3] [2]
o Salt form: 212141-51-0 [4]
e Purity: Typically >99% [4] [3]
¢ Physical Form: Light yellow to yellow solid [3]
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Solubility

Vatalanib is highly soluble in DMSO and also soluble in water, facilitating the preparation of concentrated

stock solutions.

Table 1: Solubility Profile of Vatalanib

Solvent Solubility Notes
DMSO 20 mg/mL [4] or 62.5 mg/mL (~180 Hygroscopic; use newly opened DMSO for
mM) [3] reconstitution [3]

Water 100 mg/mL [4] -

Stock Solution Preparation and Storage

Protocol: Preparation of 10 mM Vatalanib Stock Solution in
DMSO

Objective: To prepare a standardized 10 mM stock solution of vatalanib in DMSO for use in in vitro

cellular assays.

Materials:

e Vatalanib lyophilized powder (e.g., 5 mg) [4]

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
e Microcentrifuge tubes (sterile, 1.5 mL)

¢ Analytical balance

e Micropipettes and sterile tips

e \ortex mixer

e Sonicator (optional)

Procedure;
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e Weigh the compound: Accurately weigh out 5 mg of vatalanib Iyophilized powder [4].
e Calculate required solvent volume: For a 10 mM stock solution, reconstitute the 5 mg in 1.19 mL of
anhydrous DMSO [4].
o Calculation basis: Using the molecular weight of the dihydrochloride salt (419.73 g/mol):
= Moles = Mass (g) / MW = 0.005 g/ 419.73 g/mol = 1.19 x 10~> mol
= Volume (L) = Moles / Concentration = 1.19 x 10~> mol / 0.01 mol/L = 0.00119 L = 1.19 mL
¢ Reconstitute: Add 1.19 mL of DMSO directly to the vial containing the 5 mg powder or to the powder
in a microcentrifuge tube.
¢ Mix thoroughly: Vortex the mixture vigorously for 1-2 minutes until the powder is completely
dissolved. A brief sonication in a water bath (5-10 minutes) can be used to ensure complete
dissolution if necessary.
¢ Aliquot: Dispense the stock solution into small, single-use aliquots (e.g., 20-50 pL) in sterile
microcentrifuge tubes to minimize freeze-thaw cycles [4].

Storage and Stability

Proper storage is critical for maintaining the stability and potency of vatalanib stock solutions.

Table 2: Storage Conditions for Vatalanib Stock Solutions

Form Temperature Atmosphere Stability
Lyophilized Powder -20°C Desiccated, protected from light [4] 24 months [4]
DMSO Stock Solution -20°C or -80°C  Protected from light [4] [3] 3-6 months [4] [3]

Important Storage Notes:

¢ Aliquoting: Aliquot the stock solution to avoid multiple freeze-thaw cycles, which can lead to a loss of
potency [4].

¢ Solution Stability: Once reconstituted in DMSO, use the solution within 3 months to prevent loss of
potency [4]. Solutions stored at -80°C can be stable for up to 6 months [3].

e Hygroscopicity: Hygroscopic DMSO can absorb water and impact solubility; always use newly
opened DMSO for reconstitution [3].

Key Experimental Protocols
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Protocol: Inhibition of VEGF-Induced VEGFR-2 Phosphorylation

Objective: To assess the inhibitory effect of vatalanib on VEGF-induced VEGFR-2 phosphorylation in

cells.
Cell Lines: CHO cells transfected with VEGFR-2 or HEK293 cells expressing VEGFR-2 [3].

Reagents:

e Cell culture medium and supplements

e Recombinant VEGF

e Vatalanib stock solution (10 mM in DMSO)

e DMSO (vehicle control)

e Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

e Phospho-VEGFR-2 (Tyr1175) ELISA kit or materials for Western blotting

Procedure:

¢ Cell seeding and culture: Seed cells in appropriate culture plates and grow to 70-80% confluence.

e Pretreatment: Pretreat cells with varying concentrations of vatalanib (e.g., 0.5-50 pM) for 0.5-2
hours prior to VEGF stimulation [4]. Include a vehicle control (DMSO at the same final concentration).

e Stimulation: Stimulate cells with VEGF (e.g., 50 ng/mL) for a predetermined time (e.g., 10 minutes).

e Celllysis: Lyse cells in ice-cold lysis buffer.

¢ Analysis: Determine the levels of phosphorylated VEGFR-2 using an ELISA [3] or Western blotting.

Expected Outcome: Vatalanib inhibits VEGF-induced VEGFR-2 phosphorylation with an ICso of 34 nM in
CHO cells and 21 nM in HEK?293 cells [3].

Protocol: Inhibition of VEGF-Induced HUVEC Proliferation

Objective: To evaluate the anti-proliferative effect of vatalanib on VEGF-stimulated human umbilical vein

endothelial cells (HUVECs).
Cell Line: HUVECs.

Reagents:

e Endothelial Cell Growth Medium (EGM-2)
e Recombinant VEGF
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e Vatalanib stock solution (10 mM in DMSO)
e DMSO (vehicle control)

e WST-8 or MTT cell proliferation assay kit

Procedure;

¢ Cell seeding: Seed HUVECSs in 96-well plates at a density of 2,000-5,000 cells/well in basal medium
and allow to adhere overnight.

e Treatment: Treat cells with vatalanib (e.g., a concentration range from 1 nM to 1 uM) for 1 hour
before adding VEGF (e.g., 10-50 ng/mL) [3]. Include controls (untreated, VEGF-only, vehicle control).

¢ Incubation: Incubate the cells for 3 days [3].

e Viability assay: Add WST-8 or MTT reagent and incubate according to the manufacturer's
instructions. Measure the absorbance.

Expected Outcome: Vatalanib inhibits VEGF-induced HUVEC proliferation with an ICso of 33 nM [3].

Biological Activity and Key Data

Vatalanib is a multi-targeted tyrosine kinase inhibitor with potent activity against key receptors involved in

angiogenesis.

Table 3: Kinase Inhibition Profile of Vatalanib

Target Kinase

ICs0 Value

Experimental Context

VEGFR-2 (KDR)

VEGFR-1 (Flt-1)

VEGFR-3 (Flt-4)

PDGFR-B

c-Kit

37 nM [4] [3]

77 nM [4]

640 nM [4]

580 nM [3]

730 nM [3]

In vitro kinase assay [4]

In vitro kinase assay [4]

In vitro kinase assay [4]

Table 4: Cellular Activity of Vatalanib in Various Cell Lines
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Cell Line Assay Type ICso | Effect Context

HUVEC VEGF-induced proliferation inhibition [3] 33 nM [3] WST-8 assay, 3-
day treatment [3]

CHO (VEGFR-2 Inhibition of VEGF-induced VEGFR-2 34 nM [4] ELISA, 8 yM

transfected) phosphorylation [4] [3] ATP [3]

HEK293 (VEGFR-2 Inhibition of VEGFR-2 phosphorylation 21 nM [3] Cell-based

expressing) [3] ELISA[3]

A549 (Human lung Cytotoxicity/Growth Inhibition [3] 21.16 M [3] MTT assay, 72-

carcinoma) hour treatment
[3]

HT-29 (Human colon Cytotoxicity/Growth Inhibition [3] 22.11 M [3] MTT assay, 72-

carcinoma) hour treatment
[3]

MDA-MB-231 (Human Cytotoxicity/Growth Inhibition [3] 57.72 uM [3] MTT assay, 72-

breast cancer) hour treatment
[3]

Multiple Myeloma Proliferation inhibition; blocks VEGF- Dose- -

Cells (MM.1S) induced ERK phosphorylation and dependent

migration [4] [4]
Chronic Lymphocytic Induction of apoptosis [4] Dose- -
Leukemia (CLL) Cells dependent

[4]

Mechanism of Action and Signaling Pathway

Vatalanib exerts its antiangiogenic effects by selectively inhibiting the tyrosine kinase activity of VEGF
receptors (VEGFR-1, -2, -3), PDGFR-f3, and c-Kit [4] [1] [2]. This inhibition blocks downstream pro-
survival and proliferative signaling pathways (such as ERK) in endothelial cells, thereby suppressing tumor

angiogenesis and growth [4] [2].
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Below is a workflow diagram summarizing the experimental process from stock preparation to key assays

and outcomes:
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Stock Soluti%n Preparation
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k(up to 72 hours))

Analyze results
(ELISA, MTT, etc.)
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Inhibit VEGFR-2 Block HUVEC - o
Phosphorylation Proliferation Induce Apoptosis in Inh'b't Tumo_r
Cancer Cells Angiogenesis

(IC50: 21-34 nM) ) { (1IC50: 33 nM)

Click to download full resolution via product page

Important Safety and Handling Notes

¢ Research Use Only: Vatalanib is labeled "For Research Use Only" and has not been approved by
the FDA or other regulatory agencies for any purpose. It is not for diagnostic or therapeutic use in
humans [4] [3].

¢ General Handling: Always wear appropriate personal protective equipment (PPE) including lab coat,
gloves, and safety glasses when handling the compound.

e DMSO Caution: Be aware that DMSO is an efficient solvent for transporting chemicals through the
skin. Handle DMSO solutions with extra care.

e Waste Disposal: Dispose of all waste materials according to your institution's hazardous chemical

waste regulations.

Conclusion

This document provides detailed protocols for preparing vatalanib stock solutions in DMSO and outlines
key methodologies for assessing its biological activity in in vitro models. The high solubility of vatalanib in

DMSO allows for easy preparation of concentrated stocks, facilitating its use in cellular assays to study
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angiogenesis and tyrosine kinase inhibition. Adherence to the recommended storage conditions and

experimental procedures will ensure reliable and reproducible results in research settings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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